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Compound of Interest

Compound Name: 4-Vinyloxy-phenylamine

Cat. No.: B092634 Get Quote

For researchers, scientists, and drug development professionals, securing a reliable supply of

high-purity 4-Vinyloxyphenylamine is a critical first step in leveraging its potential in novel

synthetic pathways and material science applications. This technical guide provides an in-depth

overview of commercial suppliers, available product specifications, and a foundational

understanding of its experimental context.

Commercial Availability
4-Vinyloxyphenylamine, also known by its synonyms 4-ethenoxyaniline and 4-vinyloxyaniline, is

a specialty chemical available for research purposes from a select number of suppliers. The

Chemical Abstracts Service (CAS) number for this compound is 1005-63-6. When sourcing this

chemical, referencing the CAS number is crucial to ensure the correct product is being

procured.

Below is a summary of commercial suppliers offering 4-Vinyloxyphenylamine, with details on

available quantities and product specifications. Please note that pricing and availability are

subject to change and direct inquiry with the suppliers is recommended for the most current

information.
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Supplier
Product
Name(s)

CAS
Number

MDL
Number

Empiric
al
Formula

Availabl
e
Quantiti
es

Purity
Price
(USD)

Sigma-

Aldrich

4-

(Vinyloxy

)aniline

1005-63-

6

MFCD02

065040
C₈H₉NO 25 mg

AldrichC

PR
$77.90

Santa

Cruz

Biotechn

ology

4-

Vinyloxy-

phenyla

mine

1005-63-

6
- C₈H₉NO Inquire

For

Research

Use Only

Inquire

BLD

Pharm

4-

(Vinyloxy

)aniline

1005-63-

6
- C₈H₉NO Inquire Inquire Inquire

P&S

Chemical

s

4-

Vinyloxyp

henylami

ne

1005-63-

6
- C₈H₉NO Inquire Inquire

Ask for

Quotatio

n

Note: "AldrichCPR" indicates a product grade from Sigma-Aldrich that is suitable for a variety of

research applications. For other suppliers, purity information may be available upon request or

on the product's certificate of analysis. "Inquire" or "Ask for Quotation" indicates that pricing and

availability are provided upon direct contact with the supplier.

Experimental Protocols and Applications
While specific, detailed experimental protocols for the direct use of 4-Vinyloxyphenylamine are

not readily available in public literature, its structural motifs suggest potential applications in

several areas of chemical research, particularly in polymer chemistry and as a building block in

organic synthesis. The vinyloxy group is a versatile functional group that can participate in

various reactions, including polymerization and cycloadditions. The aniline moiety provides a

site for a wide range of chemical modifications, such as amide bond formation and cross-

coupling reactions.
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Researchers interested in utilizing this compound may consider adapting general protocols for

reactions involving anilines and vinyl ethers. For instance, the amine group can be acylated or

used as a nucleophile in substitution reactions. The vinyl ether group can undergo

polymerization initiated by cationic or radical initiators.

Workflow for Procurement and Research Use
The following diagram illustrates a typical workflow for a research organization to procure and

utilize a specialty chemical like 4-Vinyloxyphenylamine.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 4-
Vinyloxyphenylamine in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092634#commercial-suppliers-of-4-vinyloxy-
phenylamine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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